Cas no 2422-78-8 (Benz[c]acridine,5,6-dimethyl-)
Benz[c]acridine,5,6-dimethyl- structure
Product Name:Benz[c]acridine,5,6-dimethyl-
Benz[c]acridine,5,6-dimethyl- Chemical and Physical Properties
Names and Identifiers
-
- Benz[c]acridine,5,6-dimethyl-
- 5,6-dimethylbenzo[c]acridine
- 5,6-Dimethylbenz(c)acridine
- 5,6-Dimethyl-benz[c]acridin
- 5,6-dimethyl-benz[c]acridine
- 5,6-dimethyl-benzo[c]acridine
- 5,6-Dimethyl-benzo< c> acridin
- AC1L2QVM
- AC1Q4WH1
- AR-1G6244
- Benz(c)acridine, 5,6-dimethyl-
- NSC522259
- NSC-522259
- 2422-78-8
- NSC 522259
- DTXSID20178917
- RQ5GU4FGA5
- UNII-RQ5GU4FGA5
-
- Inchi: 1S/C19H15N/c1-12-13(2)17-11-14-7-3-6-10-18(14)20-19(17)16-9-5-4-8-15(12)16/h3-11H,1-2H3
- InChI Key: VBWNCLOOLHYFFY-UHFFFAOYSA-N
- SMILES: N1C2C=CC=CC=2C=C2C=1C1C=CC=CC=1C(C)=C2C
Computed Properties
- Exact Mass: 257.12055
- Monoisotopic Mass: 257.120449483g/mol
- Isotope Atom Count: 0
- Hydrogen Bond Donor Count: 0
- Hydrogen Bond Acceptor Count: 1
- Heavy Atom Count: 20
- Rotatable Bond Count: 0
- Complexity: 352
- Covalently-Bonded Unit Count: 1
- Defined Atom Stereocenter Count: 0
- Undefined Atom Stereocenter Count : 0
- Defined Bond Stereocenter Count: 0
- Undefined Bond Stereocenter Count: 0
- XLogP3: 5.2
- Topological Polar Surface Area: 12.9Ų
Experimental Properties
- PSA: 12.89
- LogP: 5.15800
Benz[c]acridine,5,6-dimethyl- Related Literature
-
Jacob S. Jordan,Evan R. Williams Analyst, 2021,146, 2617-2625
-
Joo Chuan Yeo,Kenry Lab Chip, 2016,16, 4082-4090
-
Abdelaziz Houmam,Emad M. Hamed Chem. Commun., 2012,48, 11328-11330
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Yi Cao,Yujiao Xiahou,Lixiang Xing,Xiang Zhang,Hong Li,ChenShou Wu,Haibing Xia Nanoscale, 2020,12, 20456-20466
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